Cas no 7153-94-8 (propan-2-yl (2-hydroxyethyl)carbamate)

• Product Name: propan-2-yl (2-hydroxyethyl)carbamate
• CAS No: 7153-94-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 2627211
• PubChem ID: 238168
• Update Time: 2025-04-21

propan-2-yl (2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (2-hydroxyethyl)carbamate
• SCHEMBL606535
• 7153-94-8
• DTXSID50992027
• NSC42407
• AKOS011070713
• NSC-42407
• Propan-2-yl hydrogen (2-hydroxyethyl)carbonimidate

• Inchi： 1S/C6H13NO3/c1-5(2)10-6(9)7-3-4-8/h5,8H,3-4H2,1-2H3,(H,7,9)
• InChI Key： KPWMXNWYTJLSTC-UHFFFAOYSA-N
• SMILES： O(C(NCCO)=O)C(C)C

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.068
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.445
• PSA: 58.56
• LogP: 0.50420